4-ethoxy-N-(2-(thiophen-2-yl)-2-tosylethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C21H23NO5S3/c1-3-27-17-8-12-19(13-9-17)30(25,26)22-15-21(20-5-4-14-28-20)29(23,24)18-10-6-16(2)7-11-18/h4-14,21-22H,3,15H2,1-2H3
• InChI Key: JTIIMYBSCRGTDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H23NO5S3
• Molecular Weight: 465.6 g/mol

Description

4-ethoxy-N-(2-(thiophen-2-yl)-2-tosylethyl)benzenesulfonamide, also known as ETTBS, is a sulfonamide compound that has been extensively studied for its potential use in scientific research. The compound is of interest due to its ability to inhibit certain enzymes and receptors in the body, which has led to a wide range of applications in various fields of research.

Scientific Research Applications

Pharmacological Applications

Endothelin Receptor Antagonists : Some studies have investigated the role of sulfonamide derivatives as endothelin receptor antagonists, which could help prevent conditions like subarachnoid hemorrhage-induced cerebral vasospasm. These compounds, by targeting endothelin receptors, could potentially mitigate vasospasm resulting from subarachnoid hemorrhage, indicating a therapeutic avenue for human treatment in related cerebral conditions (Zuccarello et al., 1996).

Antiproliferative Agents : Several novel N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been prepared as potential antiproliferative agents. In vitro studies on a panel of tumor cell lines have shown promising results, indicating these compounds' potential as lead anticancer agents (Motavallizadeh et al., 2014).

Material Science Applications

Photodynamic Therapy : The development of zinc phthalocyanine derivatives with high singlet oxygen quantum yields for photodynamic therapy applications highlights an important area of research. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, making them suitable for Type II photosensitizers in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).

Chemistry and Biochemistry Applications

Carbonic Anhydrase Inhibitors : The synthesis and biochemical evaluation of sulfonamides as inhibitors of kynurenine 3-hydroxylase present an interesting approach towards understanding the kynurenine pathway's role in neuronal injury. This research provides insights into designing high-affinity inhibitors for therapeutic applications (Röver et al., 1997).

Antimicrobial Activity : The synthesis of novel sulfonamide derivatives incorporating various heterocyclic compounds has shown significant antimicrobial activity against bacteria and fungi, presenting a potential for developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).